Cas no 89232-77-9 (L-Serine-3-13C)

• Product Name: L-Serine-3-13C
• CAS No: 89232-77-9
• MF: C₃H₇NO₃
• MW: 106.085235834122
• CID: 711460
• Update Time: 2025-10-06

L-Serine-3-13C Chemical and Physical Properties

Names and Identifiers

• L-Serine-3-13C
• L-SERINE(3-13C)

• Inchi： 1S/C3H7NO3/c4-2(1-5)3(6)7/h2,5H,1,4H2,(H,6,7)/t2-/m0/s1/i1+1
• InChI Key： MTCFGRXMJLQNBG-IJGDANSWSA-N
• SMILES： O[13CH2][C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 106.046
• Monoisotopic Mass: 106.046
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.1
• Topological Polar Surface Area: 83.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Serine-3-13C

L-Serine-3-13C: A Comprehensive Overview

L-Serine, also known as serine, is a non-essential amino acid that plays a crucial role in various biological processes. The compound with CAS No: 89232-77-9, specifically L-Serine-3-13C, is an isotopically labeled version of serine where the carbon at position 3 is replaced with the stable isotope carbon-13 (¹³C). This modification makes it a valuable tool in biochemical research, particularly in studies involving metabolic pathways, protein synthesis, and isotopic labeling techniques.

The structure of L-Serine consists of a central carbon atom (the alpha carbon) bonded to an amino group (-NH₂), a carboxyl group (-COOH), a hydroxyl group (-OH), and a hydrogen atom. In the case of L-Serine-3-13C, the hydroxyl-bearing carbon (position 3) is substituted with ¹³C, which does not alter the chemical properties of the molecule but allows for precise tracking in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in metabolic engineering have highlighted the importance of L-Serine in various industrial applications. For instance, it serves as a precursor for the biosynthesis of other amino acids like glycine and cysteine, making it a critical intermediate in amino acid production processes. The use of L-Serine-3-13C has enabled researchers to gain deeper insights into these pathways by providing a means to trace and quantify metabolic fluxes with high precision.

In the field of biotechnology, L-Serine is widely used as a building block for protein synthesis. Its role in the formation of phosphatidylserine, a key component of cell membranes, underscores its significance in cellular biology. The isotopically labeled version, L-Serine-3-13C, has been instrumental in studying lipid metabolism and membrane dynamics, contributing to our understanding of diseases associated with lipid dysfunction.

The application of L-Serine extends beyond basic research into therapeutic development. It has been implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's, where its role in neurotransmitter synthesis and neural protection is under active investigation. The use of L-Serine-3-13C in these studies allows researchers to monitor its bioavailability and metabolic fate, providing valuable data for drug development.

From an analytical perspective, the isotopic labeling provided by L-Serine-3-13C enhances the sensitivity and specificity of metabolomic studies. Techniques such as stable isotope resolved metabolomics (SIRM) rely on these labeled compounds to map metabolic networks and identify key regulatory points. This has led to breakthroughs in understanding complex biological systems and has facilitated the development of personalized medicine approaches.

In summary, CAS No: 89232-77-9 corresponds to L-Serine-3-13C, an isotopically labeled amino acid with wide-ranging applications in biochemical research and industrial processes. Its unique properties make it an indispensable tool for studying metabolic pathways, protein synthesis, and lipid metabolism. As research continues to uncover new roles for serine in health and disease, the use of labeled compounds like L-Serine-3-13C will remain pivotal in advancing our understanding of these processes.